Cas no 90472-95-0 (1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI))
90472-95-0 structure
Product Name:1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI)
CAS No:90472-95-0
MF:C9H15NO2
MW:169.220902681351
CID:798379
PubChem ID:14374516
Update Time:2025-04-19
1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI)
- (S)-4,5-ISOPROPYLIDENE HENXANONITRILE
- (S)-4,5-ISOPROPYLIDENE HEXANONITRILE
- 6-heptyltetrahydro-2H-pyran-2-one
- 90472-95-0
- (S)-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanenitrile
- 4-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]butanenitrile
- AKOS006287473
-
- Inchi: 1S/C9H15NO2/c1-9(2)11-7-8(12-9)5-3-4-6-10/h8H,3-5,7H2,1-2H3/t8-/m0/s1
- InChI Key: WBUXGNPHKATBOR-QMMMGPOBSA-N
- SMILES: O1C(C)(C)OC[C@@H]1CCCC#N
Computed Properties
- Exact Mass: 169.11000
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 0.977
- Boiling Point: 263.4°Cat760mmHg
- Flash Point: 99.9°C
- Refractive Index: 1.431
- PSA: 42.25000
- LogP: 1.83178
1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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